molecular formula C4H12Cl2F2N2 B2918291 4,4-Difluorobutylhydrazine;dihydrochloride CAS No. 2408972-51-8

4,4-Difluorobutylhydrazine;dihydrochloride

Cat. No. B2918291
CAS RN: 2408972-51-8
M. Wt: 197.05
InChI Key: GWMSVNOSMAFCJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4,4-Difluorobutylhydrazine;dihydrochloride, also known as DFHBI, is a chemical compound that has been extensively studied in scientific research. This compound is commonly used as a fluorescent probe to detect RNA molecules in living cells. The unique properties of DFHBI make it a valuable tool for studying RNA biology and gene expression. In

Scientific Research Applications

Efficient Synthesis Processes

A study by Jia et al. (2014) illustrates the use of basic ionic liquids as dual solvent-catalysts in the efficient one-pot synthesis of heterocyclic compounds from marine biomass, showcasing the potential for eco-friendly synthesis routes (Jia, Wang, Qiao, Qi, & Hou, 2014). This highlights the chemical's role in developing sustainable and atom-economical synthesis methods for valuable compounds.

Immunological Studies

Bansal et al. (1978) utilized a chemical-induced rat model to explore the concept of immunologic surveillance against tumors, employing a 1,2-dimethylhydrazine dihydrochloride-induced gastrointestinal tract tumor model (Bansal, Mark, Bansal, & Rhoads, 1978). This research underscores the chemical's use in understanding the immune system's role in cancer prevention and progression.

Agricultural and Pest Control Applications

Fustero et al. (2008) demonstrated the synthesis of new fluorinated analogs of Tebufenpyrad with significant acaricidal activity, leveraging the regioselectivity in pyrazole formation facilitated by fluorinated alcohols (Fustero, Román, Sanz-Cervera, Simón-Fuentes, Bueno, & Villanova, 2008). This work exemplifies the role of fluorinated compounds in developing new, more effective pesticides.

Environmental and Biological Detection

Zhu et al. (2019) developed a ratiometric fluorescent probe for detecting hydrazine in environmental water systems and biological samples, highlighting the utility of fluorinated compounds in creating sensitive and selective detection methods for hazardous substances (Zhu, Xu, Sang, Zhao, Wang, Wu, Fan, Wang, & Li, 2019).

Fundamental Chemical Research

Research into the reactivity of fluorinated phenylhydrazines with 4-Hydroxynonenal (4-HNE) by Matera et al. (2012) provided insights into the chemical's potential for derivatizing key biomarkers of lipid peroxidation, suggesting applications in analytical chemistry and biochemistry (Matera, Gabbanini, Valvassori, Triquigneaux, & Valgimigli, 2012).

properties

IUPAC Name

4,4-difluorobutylhydrazine;dihydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H10F2N2.2ClH/c5-4(6)2-1-3-8-7;;/h4,8H,1-3,7H2;2*1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GWMSVNOSMAFCJE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CC(F)F)CNN.Cl.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H12Cl2F2N2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

197.05 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.